4-fluoro-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzamide

• IUPAC Name: 4-fluoro-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C18H17FN2O/c1-12-15(16-4-2-3-5-17(16)21-12)10-11-20-18(22)13-6-8-14(19)9-7-13/h2-9,21H,10-11H2,1H3,(H,20,22)
• InChI Key: QIEJNWZVUOGSJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O
• Molecular Weight: 296.3 g/mol

Description

Synthesis Analysis

The synthesis of fluorinated benzamides, like "4-fluoro-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzamide," involves complex procedures that may include steps such as nucleophilic substitution reactions of appropriate precursors with fluorine-containing agents or reagents. For instance, Mukherjee (1991) discusses the synthesis of fluorinated benzamide neuroleptics starting from specific phenyl precursors, showcasing the multi-step nature of these syntheses, which may involve tosyloxypropyl intermediates and high-specific-activity fluorine-18 labeling for PET imaging applications (Mukherjee, 1991).

Molecular Structure Analysis

The molecular structure of fluorinated benzamides can be elucidated using techniques such as X-ray crystallography, NMR, IR, and MS. Deng et al. (2013) report on the crystal structure of a similar fluorinated benzamide, highlighting the monoclinic space group and the presence of hydrogen bonds that stabilize the molecular packing (Deng, Xiao-yan, Peng, Hao, He, Hong-wu, 2013).

Chemical Reactions and Properties

Fluorinated benzamides participate in various chemical reactions that reflect their reactivity and functional group compatibility. For example, their ability to undergo nucleophilic substitution reactions or act as intermediates in the synthesis of heterocyclic compounds can be pivotal. Meiresonne et al. (2015) explore the nucleophilic vinylic substitution reactions of gem-difluoroenamides, a related reaction pathway that could potentially be applied to the synthesis of fluorinated benzamides (Meiresonne, Tamara, Verniest, G., De Kimpe, N., Mangelinckx, Sven, 2015).

Physical Properties Analysis

The physical properties of "4-fluoro-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzamide" would be influenced by its molecular structure, such as solubility, melting point, and crystal structure. These properties are crucial for understanding the compound's behavior in various solvents and conditions, directly impacting its application in research and development.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, are fundamental for fluorinated benzamides. The presence of the fluorine atom significantly affects these properties, as it can alter the electronic distribution within the molecule, affecting its binding affinity and selectivity towards biological targets. Studies like those by Vallri et al. (2020) on novel N-alkyl-4-(6-fluoro-1H-indol-3-yl)benzamide derivatives demonstrate the potential biological activity of such compounds, emphasizing the importance of fluorine in modulating activity against cancer cell lines (Vallri, K. K., Nagaraju, P., Viswanath, I. K., Singh, R., 2020).